molecular formula C11H10N4 B1266547 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile CAS No. 5346-56-5

5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile

Cat. No. B1266547
CAS RN: 5346-56-5
M. Wt: 198.22 g/mol
InChI Key: VWOYPUVIGCTVSC-UHFFFAOYSA-N
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Description

5-Amino-3-methyl-1-phenylpyrazole is an aminopyrazole derivative . It is a part of a pharmacologically important active scaffold that possesses almost all types of pharmacological activities . This compound is used in various applications in different areas such as technology, medicine, and agriculture .


Synthesis Analysis

Pyrazole derivatives, including 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile, have been synthesized for selective COX-2 inhibition with potent anti-inflammatory activity . A variety of synthesis methods and synthetic analogues have been reported over the years .


Molecular Structure Analysis

The molecular formula of 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile is C11H10N4 . The InChI code is 1S/C11H10N4/c1-8-10(7-12)11(13)15(14-8)9-5-3-2-4-6-9/h2-6H,13H2,1H3 .


Chemical Reactions Analysis

5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4 H - -benzopyran-3-carboxaldehyde to yield 5- (2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1 H -pyrazolo [3,4- b ]pyridine and 2-methoxy-6-methyl-3- (3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one .


Physical And Chemical Properties Analysis

The molecular weight of 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile is 198.23 g/mol . It has 1 hydrogen bond donor count and 3 hydrogen bond acceptor count . The exact mass and monoisotopic mass are 198.090546336 g/mol . The topological polar surface area is 67.6 Ų .

Scientific Research Applications

Synthesis of Substituted Pyrazoles

5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile: is a versatile intermediate in the synthesis of various substituted pyrazoles . These compounds have a wide range of applications, including as potential pharmacological agents due to their diverse biological activities.

Development of Pyrazolopyridine Derivatives

This compound serves as a precursor for the creation of pyrazolopyridine derivatives . These derivatives are of interest in medicinal chemistry for their potential therapeutic properties, including anti-inflammatory and analgesic effects.

Creation of Pyrazolo[3,4-b]pyridines

The compound is used in the synthesis of pyrazolo[3,4-b]pyridines , a class of compounds known for their chemotherapeutic properties. They are studied for their potential use in treating various types of cancer.

Chemical Research and Education

Due to its well-defined chemical structure and properties, 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile is used in chemical research and educational settings . It provides a practical example for teaching organic synthesis and reaction mechanisms.

Safety and Hazards

This compound is harmful if swallowed, in contact with skin, and if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Given the wide range of pharmacological activities of pyrazole derivatives, future research could focus on exploring more therapeutic applications of these compounds. Additionally, the development of more efficient and environmentally friendly synthesis methods could also be a promising direction .

properties

IUPAC Name

5-amino-3-methyl-1-phenylpyrazole-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N4/c1-8-10(7-12)11(13)15(14-8)9-5-3-2-4-6-9/h2-6H,13H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VWOYPUVIGCTVSC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1C#N)N)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60277312
Record name 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

198.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile

CAS RN

5346-56-5
Record name 5346-56-5
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Record name 5346-56-5
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Record name 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
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Record name 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
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Synthesis routes and methods

Procedure details

Into a 250-mL 3-necked round-bottom flask, was placed a solution of 1-phenylhydrazine (31.5 g, 291.67 mmol, 1.14 equiv) in ethanol (105 mL) at room temperature. To the resulting mixture was then added 2-(1-ethoxyethylidene)malononitrile (35 g, 257.35 mmol, 1.00 equiv) in several batches at room temperature. After about half of the addition was completed, the solution was carefully heated to boiling. After all the ethoxymethylene malononitrile was added, the resulting solution was heated to reflux for 4 hr. The resulting mixture was then cooled with a water/ice bath, and the solids were collected by filtration to yield 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile as a yellow solid.
Quantity
31.5 g
Type
reactant
Reaction Step One
Quantity
35 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
105 mL
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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